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Abstract
17-epi-Pregnenolone, a stereoisomer of pregnenolone, is a steroid molecule that warrants

detailed investigation for its potential biological significance. This technical guide provides a

comprehensive overview of the chemical structure and known properties of 17-epi-
Pregnenolone. It aims to serve as a foundational resource for researchers in steroid chemistry,

pharmacology, and drug development by consolidating available data on its physicochemical

characteristics and highlighting areas where further research is needed.

Chemical Structure and Identification
17-epi-Pregnenolone, systematically named (3β,17α)-3-Hydroxypregn-5-en-20-one, is a C21

steroid characterized by the cholestane backbone. The key structural feature that distinguishes

it from its more prevalent isomer, pregnenolone, is the stereochemistry at the C17 position. In

17-epi-Pregnenolone, the acetyl group at C17 is in the α-configuration.

The chemical structure of 17-epi-Pregnenolone is depicted below:
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Key Structural Features:

Stereochemistry: The "epi" designation refers to the epimerization at a specific carbon atom,

in this case, C17. The acetyl group is oriented in the alpha position.

Functional Groups: It possesses a hydroxyl group (-OH) at the C3 position in the β-

configuration and a ketone group (C=O) at the C20 position.

Unsaturation: A double bond is present between C5 and C6.

Table 1: Chemical Identifiers for 17-epi-Pregnenolone
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Identifier Value

IUPAC Name

(3S,8S,9S,10R,13S,14S,17R)-3-Hydroxy-10,13-

dimethyl-17-acetyl-

2,3,4,7,8,9,10,11,12,13,14,15,16,17-

tetradecahydro-1H-cyclopenta[a]phenanthrene

Synonyms
(3β,17α)-3-Hydroxypregn-5-en-20-one, 3β-

Hydroxy-17α-pregn-5-en-20-one, NSC 63273

Molecular Formula C₂₁H₃₂O₂[1]

Molecular Weight 316.48 g/mol [1]

CAS Number 566-63-2[1]

SMILES

CC(=O)

[C@@H]1CC[C@H]2[C@@H]3CC=C4C--

INVALID-LINK--CC[C@]4(C)

[C@H]3CC[C@@]21C[1]

InChI Key ORNBQBCIOKFOEO-NUNROCCHSA-N[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 17-epi-Pregnenolone are not

extensively reported in the literature. Much of the available information is extrapolated from

data on its parent compound, pregnenolone.

Table 2: Physicochemical Properties of 17-epi-Pregnenolone

Property Value Source

Physical Form Neat CymitQuimica[1]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available
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For comparison, pregnenolone has a melting point of 193 °C and is soluble in organic solvents

such as acetonitrile, ethanol, and methanol (approximately 1 mg/ml), while being sparingly

soluble in aqueous solutions.[2][3] Similar solubility characteristics can be anticipated for 17-
epi-Pregnenolone.

Biological Activity and Signaling Pathways
The biological role of 17-epi-Pregnenolone is not well-characterized, and it is often considered

an impurity in commercial preparations of pregnenolone.[1] Consequently, much of the

research on biological effects has focused on pregnenolone itself.

Pregnenolone is a crucial precursor in the biosynthesis of a wide array of steroid hormones,

including progestogens, mineralocorticoids, glucocorticoids, androgens, and estrogens.[3] This

intricate process is known as steroidogenesis.

The Steroidogenesis Pathway
The established steroidogenesis pathway primarily involves pregnenolone and its downstream

metabolites. The potential role of 17-epi-Pregnenolone in this pathway is not yet elucidated.
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Caption: Simplified overview of the major steroidogenesis pathways originating from

cholesterol.

Experimental Protocols
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Due to the limited research specifically focused on 17-epi-Pregnenolone, detailed

experimental protocols for this compound are scarce. However, methodologies used for the

synthesis, purification, and analysis of pregnenolone and its isomers can be adapted.

General Synthesis and Purification Workflow
The synthesis of steroid isomers often involves multi-step chemical reactions followed by

rigorous purification to separate the desired epimer from other stereoisomers.

Starting Material
(e.g., Pregnenolone derivative)

Chemical Reaction
(e.g., Epimerization)

Work-up and Extraction

Chromatographic Purification
(e.g., HPLC, Column Chromatography)

Structural Characterization
(NMR, Mass Spectrometry)

Pure 17-epi-Pregnenolone

Click to download full resolution via product page

Caption: A generalized workflow for the chemical synthesis and purification of a steroid isomer.

Analytical Methods
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The identification and quantification of 17-epi-Pregnenolone would typically involve a

combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC): Chiral HPLC columns can be employed

to separate 17-epi-Pregnenolone from pregnenolone and other stereoisomers.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is highly sensitive for the

detection and quantification of steroids, often after derivatization to increase volatility.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the

unambiguous structural elucidation and confirmation of the stereochemistry at C17.

Future Research Directions
The current body of knowledge on 17-epi-Pregnenolone is limited. Future research should

focus on several key areas:

Definitive Physicochemical Characterization: Experimental determination of melting point,

boiling point, and solubility in various solvents is crucial for its practical application in

research.

Biological Activity Screening: Comprehensive screening for its potential biological activities,

including its interaction with steroidogenic enzymes and nuclear receptors, is warranted.

Investigation of its Role in Steroidogenesis: Studies are needed to determine if 17-epi-
Pregnenolone is a naturally occurring metabolite in any biological system and, if so, its role

in the steroidogenic pathway.

Development of Specific Analytical Methods: The development of validated analytical

methods for the specific detection and quantification of 17-epi-Pregnenolone in biological

matrices is essential for pharmacokinetic and metabolic studies.

Conclusion
17-epi-Pregnenolone remains a relatively unexplored steroid molecule. While its basic

chemical structure is established, a significant gap exists in the understanding of its

physicochemical properties and biological functions. This guide consolidates the currently
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available information and underscores the need for further dedicated research to unlock the

potential of this pregnenolone isomer. Such investigations could reveal novel biological roles

and potential therapeutic applications, contributing to the broader field of steroid research and

drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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